Cas no 1263207-01-7 (N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide)

• Product Name: N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide
• CAS No: 1263207-01-7
• MF: C₁₄H₁₂Cl₂N₄O₂
• MW: 339.17668056488
• CID: 5738951
• PubChem ID: 102534067
• Update Time: 2025-08-04

N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis-(5-chloro-6-methyl-pyridin-2-yl)-oxalamide
• SB83459
• N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide
• 1263207-01-7
• N,N-Bis-(5-chloro-6-methyl-pyridin-2-yl)-oxalamide
• Ethanediamide, N1,N2-bis(5-chloro-6-methyl-2-pyridinyl)-

• Inchi： 1S/C14H12Cl2N4O2/c1-7-9(15)3-5-11(17-7)19-13(21)14(22)20-12-6-4-10(16)8(2)18-12/h3-6H,1-2H3,(H,17,19,21)(H,18,20,22)
• InChI Key： MIFLYQNLGZWFBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=NC=1C)NC(C(NC1C=CC(=C(C)N=1)Cl)=O)=O

Computed Properties

• Exact Mass: 338.0337310g/mol
• Monoisotopic Mass: 338.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84Ų

Additional information on N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide

N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide (CAS No. 1263207-01-7): An Overview

N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide (CAS No. 1263207-01-7) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide, is a derivative of oxalamide, which is a versatile scaffold in organic synthesis and drug discovery.

The chemical structure of N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide consists of two 5-chloro-6-methylpyridin-2-yl groups attached to an oxalamide core. This specific arrangement imparts the molecule with unique electronic and steric properties, making it a valuable candidate for a range of applications. The presence of the chloro and methyl substituents on the pyridine rings enhances the compound's lipophilicity and stability, which are crucial factors in drug design and material science.

Recent studies have highlighted the potential of N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a potential inhibitor of specific enzymes involved in cancer pathways. The researchers found that N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide exhibited selective inhibition of certain kinases, which are key targets in cancer therapy. This finding opens up new avenues for the development of targeted therapies that could potentially improve treatment outcomes for patients with various types of cancer.

In addition to its potential in cancer research, N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide has also been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics reported that this compound demonstrated significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. The unique structure of N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide allows it to disrupt bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antimicrobial agents, which are urgently needed to combat the growing threat of antibiotic resistance.

Beyond its biological applications, N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide has also shown promise in materials science. A study published in the Journal of Materials Chemistry explored the use of this compound as a building block for the synthesis of advanced materials with tailored properties. The researchers found that N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide could be used to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide is well-documented in the literature and can be achieved through several synthetic routes. One common method involves the reaction of 5-chloro-6-methylpyridine with oxalyl chloride followed by treatment with an appropriate amine. This multi-step process allows for high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, N1,N2-Bis(5-chloro-6-methylpyridin-2-yl)oxalamide (CAS No. 1263207-01-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, antimicrobial research, and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.